Cas no 1049764-09-1 (4-(4,5-Diethoxy-2-methylphenyl)-1,3-thiazol-2-amine Hydrobromide)

• Product Name: 4-(4,5-Diethoxy-2-methylphenyl)-1,3-thiazol-2-amine Hydrobromide
• CAS No: 1049764-09-1
• MF: C₁₄H₁₉BrN₂O₂S
• MW: 359.281861543655
• CID: 3056101
• PubChem ID: 16495470
• Update Time: 2025-06-07

4-(4,5-Diethoxy-2-methylphenyl)-1,3-thiazol-2-amine Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-(4,5-Diethoxy-2-methylphenyl)-1,3-thiazol-2-amine, HBr
• 4-(4,5-DIETHOXY-2-METHYLPHENYL)-1,3-THIAZOL-2-AMINE HYDROBROMIDE
• 4-(4,5-diethoxy-2-methylphenyl)-1,3-thiazol-2-amine;hydrobromide
• AKOS001476443
• 4-(4,5-Diethoxy-2-methylphenyl)-1,3-thiazol-2-amine,HBr
• 1049764-09-1
• 4-(4,5-Diethoxy-2-methylphenyl)-1,3-thiazol-2-amine Hydrobromide

• Inchi： 1S/C14H18N2O2S.BrH/c1-4-17-12-6-9(3)10(7-13(12)18-5-2)11-8-19-14(15)16-11;/h6-8H,4-5H2,1-3H3,(H2,15,16);1H
• InChI Key： VVGTTXROVBIOEG-UHFFFAOYSA-N
• SMILES： Br.S1C(N)=NC(=C1)C1C=C(C(=CC=1C)OCC)OCC

Computed Properties

• Exact Mass: 358.03506Da
• Monoisotopic Mass: 358.03506Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.6Ų

4-(4,5-Diethoxy-2-methylphenyl)-1,3-thiazol-2-amine Hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)